Cas no 1021219-64-6 (4-(2-methylpropanamido)-N-{2-[(thiophen-2-yl)formamido]ethyl}benzamide)

• Product Name: 4-(2-methylpropanamido)-N-{2-[(thiophen-2-yl)formamido]ethyl}benzamide
• CAS No: 1021219-64-6
• MF: C₁₈H₂₁N₃O₃S
• MW: 359.44264292717
• CID: 5823858
• PubChem ID: 25893182
• Update Time: 2025-05-19

4-(2-methylpropanamido)-N-{2-[(thiophen-2-yl)formamido]ethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[[4-(2-methylpropanoylamino)benzoyl]amino]ethyl]thiophene-2-carboxamide
• 4-(2-methylpropanamido)-N-{2-[(thiophen-2-yl)formamido]ethyl}benzamide
• 1021219-64-6
• VU0637808-1
• AKOS024501097
• N-(2-(4-isobutyramidobenzamido)ethyl)thiophene-2-carboxamide
• F5226-0166

• Inchi： 1S/C18H21N3O3S/c1-12(2)16(22)21-14-7-5-13(6-8-14)17(23)19-9-10-20-18(24)15-4-3-11-25-15/h3-8,11-12H,9-10H2,1-2H3,(H,19,23)(H,20,24)(H,21,22)
• InChI Key： VDILAISWGXZWHD-UHFFFAOYSA-N
• SMILES： C1(C(NCCNC(=O)C2=CC=C(NC(=O)C(C)C)C=C2)=O)SC=CC=1

Computed Properties

• Exact Mass: 359.13036271g/mol
• Monoisotopic Mass: 359.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 4-(2-methylpropanamido)-N-{2-[(thiophen-2-yl)formamido]ethyl}benzamide

Research Brief on 4-(2-methylpropanamido)-N-{2-[(thiophen-2-yl)formamido]ethyl}benzamide (CAS: 1021219-64-6)

In recent years, the compound 4-(2-methylpropanamido)-N-{2-[(thiophen-2-yl)formamido]ethyl}benzamide (CAS: 1021219-64-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been investigated for its potential applications in drug discovery and therapeutic development. The presence of both amide and thiophene moieties in its structure suggests possible interactions with biological targets, making it a promising candidate for further study.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. Preliminary findings indicate that 4-(2-methylpropanamido)-N-{2-[(thiophen-2-yl)formamido]ethyl}benzamide exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. Researchers have employed in vitro assays and molecular docking simulations to explore its binding affinity and selectivity, with results suggesting potential as a lead compound for the development of novel anti-inflammatory agents.

The synthesis and optimization of 4-(2-methylpropanamido)-N-{2-[(thiophen-2-yl)formamido]ethyl}benzamide have also been a focal point of recent research. Advances in synthetic methodologies have enabled the production of derivatives with improved pharmacokinetic properties. Structure-activity relationship (SAR) studies have identified key modifications that enhance its bioactivity while minimizing off-target effects, paving the way for further preclinical evaluation.

In addition to its therapeutic potential, this compound has been explored for its utility in chemical biology as a probe for studying protein-ligand interactions. Its fluorescent properties, attributed to the thiophene moiety, allow for real-time monitoring of binding events, providing valuable insights into molecular recognition processes. Such applications highlight the versatility of 4-(2-methylpropanamido)-N-{2-[(thiophen-2-yl)formamido]ethyl}benzamide beyond traditional drug discovery.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed through comprehensive in vivo studies. Collaborative efforts between academia and industry will be crucial in overcoming these hurdles and advancing the compound toward therapeutic use.

In conclusion, 4-(2-methylpropanamido)-N-{2-[(thiophen-2-yl)formamido]ethyl}benzamide (CAS: 1021219-64-6) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural attributes and diverse biological activities position it as a valuable tool for both drug development and fundamental scientific inquiry. Continued investigation into its mechanisms and applications is expected to yield significant contributions to the field.